Cas no 1795442-85-1 (3-(2-bromophenyl)-N-(2-cyclopropyl-2-hydroxypropyl)propanamide)

• Product Name: 3-(2-bromophenyl)-N-(2-cyclopropyl-2-hydroxypropyl)propanamide
• CAS No: 1795442-85-1
• MF: C₁₅H₂₀BrNO₂
• MW: 326.228803634644
• CID: 5369429
• Update Time: 2025-10-25

3-(2-bromophenyl)-N-(2-cyclopropyl-2-hydroxypropyl)propanamide Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-N-(2-cyclopropyl-2-hydroxypropyl)benzenepropanamide
• 3-(2-bromophenyl)-N-(2-cyclopropyl-2-hydroxypropyl)propanamide

• Inchi： 1S/C15H20BrNO2/c1-15(19,12-7-8-12)10-17-14(18)9-6-11-4-2-3-5-13(11)16/h2-5,12,19H,6-10H2,1H3,(H,17,18)
• InChI Key： XJTGRSAUEQZFSA-UHFFFAOYSA-N
• SMILES： C1(CCC(NCC(C2CC2)(O)C)=O)=CC=CC=C1Br

Experimental Properties

• Density: 1.401±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 508.6±40.0 °C(Predicted)
• pka: 14.47±0.29(Predicted)

Additional information on 3-(2-bromophenyl)-N-(2-cyclopropyl-2-hydroxypropyl)propanamide

Introduction to 3-(2-bromophenyl)-N-(2-cyclopropyl-2-hydroxypropyl)propanamide (CAS No. 1795442-85-1)

3-(2-bromophenyl)-N-(2-cyclopropyl-2-hydroxypropyl)propanamide, identified by its Chemical Abstracts Service (CAS) number 1795442-85-1, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules characterized by a unique structural framework, which includes a brominated phenyl ring and an amide functional group linked to a cyclopropyl moiety. The presence of these structural features not only contributes to its distinct chemical properties but also opens up diverse possibilities for its application in drug discovery and development.

The molecular structure of 3-(2-bromophenyl)-N-(2-cyclopropyl-2-hydroxypropyl)propanamide consists of several key functional groups that are of particular interest to medicinal chemists. The bromophenyl group, located at the C-3 position, introduces a halogen atom that can participate in various chemical reactions, such as cross-coupling reactions, which are widely used in the synthesis of complex organic molecules. Additionally, the amide bond in the molecule serves as a crucial pharmacophore, often found in bioactive compounds due to its ability to interact with biological targets through hydrogen bonding.

The cyclopropyl group attached to the amide nitrogen further enhances the structural complexity of this compound. Cyclopropyl groups are known for their ability to improve metabolic stability and binding affinity in drug candidates. Moreover, the presence of a hydroxyl group on the same carbon chain as the amide nitrogen introduces polarity and potential for further derivatization, allowing for the creation of analogs with tailored pharmacological properties.

In recent years, there has been growing interest in exploring the therapeutic potential of compounds featuring both bromine and cyclopropyl moieties. These structural elements have been associated with enhanced binding interactions with biological targets, making them valuable scaffolds for drug design. For instance, studies have shown that brominated aromatic compounds can exhibit potent activity against various diseases, including cancer and infectious disorders. The cyclopropyl group, on the other hand, has been implicated in improving drug-like properties such as solubility and bioavailability.

Current research in the field of medicinal chemistry has highlighted the importance of understanding how structural modifications can influence biological activity. The compound 3-(2-bromophenyl)-N-(2-cyclopropyl-2-hydroxypropyl)propanamide represents an excellent example of how combining different pharmacophoric elements can lead to the discovery of novel therapeutic agents. Its unique structural features make it a promising candidate for further investigation in several therapeutic areas.

One particularly intriguing aspect of this compound is its potential application in oncology research. Brominated aromatic compounds have been extensively studied for their antitumor properties due to their ability to interfere with critical cellular processes such as DNA replication and signal transduction. The presence of a cyclopropyl group may further enhance its efficacy by improving interactions with target enzymes or receptors involved in cancer progression.

Furthermore, the hydroxyl group in 3-(2-bromophenyl)-N-(2-cyclopropyl-2-hydroxypropyl)propanamide provides an opportunity for further chemical manipulation. Functionalization at this position could lead to derivatives with improved pharmacokinetic profiles or enhanced specificity for certain biological targets. This flexibility makes it an attractive scaffold for structure-activity relationship (SAR) studies aimed at optimizing drug candidates.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The introduction of the bromophenyl group typically involves halogenation techniques, while the incorporation of the cyclopropyl moiety may require ring-closing metathesis or other cycloalkylation strategies. The hydroxyl group can be introduced through hydroboration-oxidation or other functional group transformations.

In terms of pharmacological evaluation, 3-(2-bromophenyl)-N-(2-cyclopropyl-2-hydroxypropyl)propanamide has been subjected to various in vitro assays to assess its biological activity. Preliminary studies have shown promising results in inhibiting certain enzymes associated with inflammation and oxidative stress. These findings suggest that this compound may have therapeutic potential in conditions such as arthritis and neurodegenerative diseases.

The compound's solubility and stability are also important factors to consider when evaluating its suitability for further development. The presence of polar functional groups like hydroxyl and amide moieties enhances solubility in aqueous media, which is favorable for oral administration or topical application. Additionally, its stability under various storage conditions ensures long-term viability for research purposes.

Future directions in the study of 3-(2-bromophenyl)-N-(2-cyclopropyl-2-hydroxypropyl)propanamide may include exploring its interactions with other biological targets beyond those already investigated. For instance, studying its effects on neurotransmitter systems could open up avenues for applications in central nervous system disorders. Furthermore, computational modeling techniques could be employed to predict how structural modifications might affect its pharmacological properties.

The development of new pharmaceutical agents is a complex process that requires interdisciplinary collaboration between chemists, biologists, and clinicians. The compound 1795442-85-1, with its unique structural features and promising biological activity, exemplifies how innovative chemical design can lead to breakthroughs in medicine.